Cas no 145-74-4 (8-Chloronaphthalene-1-sulphonic Acid)

• Product Name: 8-Chloronaphthalene-1-sulphonic Acid
• CAS No: 145-74-4
• MF: C₁₀H₇ClO₃S
• MW: 242.678780794144
• MDL: MFCD00052379
• CID: 82053
• PubChem ID: 67353
• Update Time: 2025-05-21

8-Chloronaphthalene-1-sulphonic Acid Chemical and Physical Properties

Names and Identifiers

• 8-chloronaphthalene-1-sulfonic acid
• 8-Chlor-naphthalin-1-sulfonsaeure
• 8-Chlor-naphthalin-sulfonsaeure-(1)
• 8-Chloro-1-naphthalenesulfonic acid
• 8-chloro-naphthalene-1-sulfonic acid
• 8-CHLORONAPHTHALENE-1-SULFONIC ACID DIHYDRATE
• 8-chloronaphthalene-1-sulphonic acid
• 8-chloronapthalene-1-sulfonic acid
• 8-CHLORONAPHTHALENE-1-SULFONIC ACID 2-HYDRATE
• 8-Chloronaphthalene-1-sulphonicacid97%
• 8-Chloronaphthalene-1-sulphonic acid 97%
• EINECS 226-619-8
• W-205627
• EINECS 205-661-0
• 145-74-4
• 8-chloronaphthalene-1-sulfonicacid
• SCHEMBL153141
• PS-7549
• NSC 15352
• Sodium 8-chloronaphthalene-1-sulphonate
• MFCD00052379
• HMS545J13
• 1-Naphthalenesulfonic acid, 8-chloro-
• 8-chloronaphthalene-1-sulphonic acid (as na salt)
• NSC163896
• BTB 06262
• DTXSID30932466
• Maybridge1_001443
• CS-0446691
• NSC 163896
• NSC-163896
• AKOS003614690
• NS00041516
• FT-0621528
• OPFNCYFEIBUZHU-UHFFFAOYSA-N
• DB-042807
• 8-Chloronaphthalene-1-sulphonic Acid

• MDL： MFCD00052379
• Inchi： 1S/C10H7ClO3S/c11-8-5-1-3-7-4-2-6-9(10(7)8)15(12,13)14/h1-6H,(H,12,13,14)
• InChI Key： OPFNCYFEIBUZHU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=CC=CC(=C21)S(=O)(=O)O

Computed Properties

• Exact Mass: 241.98000
• Monoisotopic Mass: 241.980442
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 62.8

Experimental Properties

• Density: 1.533
• Melting Point: 145-147°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 62.75000
• LogP: 3.82070

8-Chloronaphthalene-1-sulphonic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates

Additional information on 8-Chloronaphthalene-1-sulphonic Acid

8-Chloronaphthalene-1-sulphonic Acid (CAS No. 145-74-4): A Comprehensive Overview

8-Chloronaphthalene-1-sulphonic Acid, also known by its CAS registry number CAS No. 145-74-4, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a naphthalene ring system with a sulphonate group and a chlorine substituent. The presence of these functional groups imparts distinctive chemical and physical properties, making it valuable for a wide range of applications.

The synthesis of 8-Chloronaphthalene-1-sulphonic Acid typically involves multi-step processes, often starting from naphthalene derivatives. Recent advancements in synthetic methodologies have enabled the production of this compound with higher yields and improved purity. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications. These developments highlight the growing interest in this compound as a key intermediate in the pharmaceutical and agrochemical industries.

One of the most notable applications of 8-Chloronaphthalene-1-sulphonic Acid is in the field of materials science, particularly in the development of advanced materials such as conductive polymers and organic semiconductors. The sulphonate group plays a crucial role in enhancing the solubility and stability of these materials, making them suitable for use in electronic devices like organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have demonstrated that incorporating this compound into polymer blends can significantly improve their electrical properties, paving the way for next-generation electronic materials.

In addition to its role in materials science, 8-Chloronaphthalene-1-sulphonic Acid has also found applications in pharmaceutical research. Its unique structure allows it to serve as a building block for designing bioactive molecules with potential therapeutic properties. For instance, researchers have investigated its derivatives as candidates for anti-inflammatory and anticancer agents. The chlorine substituent at the 8-position has been shown to influence the compound's bioavailability and pharmacokinetic properties, making it an attractive starting material for drug discovery efforts.

The environmental impact of 8-Chloronaphthalene-1-sulphonic Acid has also been a topic of recent research. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. While initial findings suggest that this compound exhibits moderate environmental persistence, ongoing research aims to develop more sustainable synthesis routes and recycling strategies to minimize its ecological footprint.

In conclusion, 8-Chloronaphthalene-1-sulphonic Acid (CAS No. 145-74-4) is a multifaceted compound with promising applications across diverse fields. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in modern materials science and pharmaceutical research. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.